6-((1-((4-Ethylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile
Overview
Description
Scientific Research Applications
Drug Design and Discovery
Piperidine derivatives are pivotal in the field of drug discovery due to their pharmacological properties. They are often used as building blocks in the synthesis of various pharmaceuticals. The specific structure of “6-((1-((4-Ethylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile” could potentially be exploited in the design of new drugs, particularly those targeting neurological disorders or cancer, as piperidine rings are common in molecules with activity in these areas .
Antimicrobial Agents
Research has shown that piperidine derivatives can exhibit antimicrobial properties. This compound, with its unique sulfonyl and nicotinonitrile groups, might be investigated for its efficacy against various bacterial and fungal strains, contributing to the development of new antimicrobial agents .
Organic Synthesis
In organic chemistry, piperidine derivatives are used as intermediates in the synthesis of more complex molecules. “6-((1-((4-Ethylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile” could serve as a key intermediate in multistep synthetic routes, particularly in the synthesis of compounds with potential biological activity .
Chemical Research
The compound’s structure suggests it could be useful in chemical research, particularly in studies focusing on reaction mechanisms and the development of new synthetic methodologies. Its potential reactivity with various chemical reagents could provide insights into new reaction pathways .
Medicinal Chemistry
In medicinal chemistry, the compound could be used to study structure-activity relationships, helping to identify how changes in molecular structure affect biological activity. This is crucial for the rational design of new therapeutics .
Pharmacological Studies
Given the importance of piperidine derivatives in pharmacology, this compound could be used in the biological evaluation of potential drugs. It could be particularly useful in the discovery of drugs with central nervous system activity or in the development of anticancer agents .
Mechanism of Action
- Piperidine derivatives, in general, have been studied for their pharmacological applications. They play a significant role in drug design due to their diverse biological activities .
- Without specific data on this compound, we can’t pinpoint exact pathways. However, piperidine derivatives have been investigated in various contexts, including antiplasmodial activity .
Target of Action
Biochemical Pathways
properties
IUPAC Name |
6-[1-(4-ethylphenyl)sulfonylpiperidin-4-yl]oxypyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c1-2-15-3-6-18(7-4-15)26(23,24)22-11-9-17(10-12-22)25-19-8-5-16(13-20)14-21-19/h3-8,14,17H,2,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWTXCOZKSNJYNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=NC=C(C=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-((1-((4-Ethylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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